Cas no 22432-06-0 (Benzoic acid, 4-nitro-,1-methyl-2-(4-nitrobenzoyl)hydrazide)

• Product name: Benzoic acid, 4-nitro-,1-methyl-2-(4-nitrobenzoyl)hydrazide
• CAS No: 22432-06-0
• MF: C₁₅H₁₂N₄O₆
• MW: 344.27898311615
• CID: 289102
• PubChem ID: 350914

Benzoic acid, 4-nitro-,1-methyl-2-(4-nitrobenzoyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-nitro-,1-methyl-2-(4-nitrobenzoyl)hydrazide
• DTXSID90325739
• NSC-516738
• 22432-06-0
• NSC516738
• N'-methyl-4-nitro-N'-(4-nitrobenzoyl)benzohydrazide

• Inchi： InChI=1S/C15H12N4O6/c1-17(15(21)11-4-8-13(9-5-11)19(24)25)16-14(20)10-2-6-12(7-3-10)18(22)23/h2-9H,1H3,(H,16,20)
• InChI Key： MUZKHBWRYKQFIO-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC=C(C(NN(C(C2=CC=C([N+]([O-])=O)C=C2)=O)C)=O)C=C1)[O-]

Computed Properties

• Exact Mass: 344.07576
• Monoisotopic Mass: 344.07568412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 135.69